molecular formula C9H15NO B13319015 Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutan]-1-yl)methanamine

Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutan]-1-yl)methanamine

Cat. No.: B13319015
M. Wt: 153.22 g/mol
InChI Key: VQEPOUOBSHNGPE-SFYZADRCSA-N
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Description

Rel-((1R,5S)-3-oxaspiro[bicyclo[310]hexane-2,1’-cyclobutan]-1-yl)methanamine is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1’-cyclobutan]-1-yl)methanamine typically involves multiple steps, starting from readily available precursors. One common method involves the formation of the spirocyclic core through a [3,3]-sigmatropic rearrangement followed by in-situ hydrolysis . The reaction conditions often require mild temperatures and the use of specific catalysts to ensure high regioselectivity and yield.

Industrial Production Methods

On an industrial scale, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve efficiency. The use of advanced purification techniques, such as chromatography, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1’-cyclobutan]-1-yl)methanamine can undergo various chemical reactions, including:

    Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: Nucleophilic substitution reactions can occur, especially at the methanamine group, using reagents like alkyl halides.

Common Reagents and Conditions

The reactions often require specific conditions, such as controlled temperatures and pH levels, to achieve the desired products. For example, oxidation reactions may require acidic or basic conditions depending on the oxidizing agent used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1’-cyclobutan]-1-yl)methanamine has several applications in scientific research:

    Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

    Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

    Industry: It is used in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1’-cyclobutan]-1-yl)methanamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Rel-((1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1’-cyclobutan]-1-yl)methanamine is unique due to its spirocyclic structure, which imparts specific chemical and biological properties not found in other compounds. This uniqueness makes it a valuable compound for various research applications.

Properties

Molecular Formula

C9H15NO

Molecular Weight

153.22 g/mol

IUPAC Name

[(1R,5S)-spiro[3-oxabicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methanamine

InChI

InChI=1S/C9H15NO/c10-6-8-4-7(8)5-11-9(8)2-1-3-9/h7H,1-6,10H2/t7-,8+/m1/s1

InChI Key

VQEPOUOBSHNGPE-SFYZADRCSA-N

Isomeric SMILES

C1CC2(C1)[C@@]3(C[C@@H]3CO2)CN

Canonical SMILES

C1CC2(C1)C3(CC3CO2)CN

Origin of Product

United States

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